Cas no 1248052-68-7 (1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine)

• Product Name: 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine
• CAS No: 1248052-68-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5157959
• PubChem ID: 62386475
• Update Time: 2026-03-04

1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine
• 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-methyl-N-[(tetrahydro-2H-pyran-4-yl)methyl]-

• Inchi： 1S/C10H17N3O/c1-13-8-10(7-12-13)11-6-9-2-4-14-5-3-9/h7-9,11H,2-6H2,1H3
• InChI Key： NFPORJWEQMTJTG-UHFFFAOYSA-N
• SMILES： O1CCC(CNC2C=NN(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine

1-Methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine (CAS No. 1248052-68-7): An Overview of Its Properties, Applications, and Recent Research Developments

1-Methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine (CAS No. 1248052-68-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as MOPA, belongs to the class of pyrazolamines and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders.

The molecular structure of 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with a methyl group and an oxan-4-ylmethyl amine moiety. The unique arrangement of these functional groups contributes to its biological activity and makes it a promising candidate for drug development. The compound's IUPAC name, 1-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-1H-pyrazol-4-amine, further highlights its structural complexity and the potential for diverse interactions with biological targets.

Recent research has focused on the pharmacological profile of MOPA. Studies have shown that this compound exhibits potent activity as a serotonin 5-HT₆ receptor antagonist. The 5-HT₆ receptor is primarily expressed in the brain and has been implicated in various neurological disorders, including cognitive impairment, Alzheimer's disease, and schizophrenia. By antagonizing this receptor, MOPA has the potential to modulate neurotransmitter systems and improve cognitive function.

In preclinical studies, 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine has demonstrated promising results in animal models of cognitive disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that MOPA significantly improved memory performance in rats subjected to scopolamine-induced amnesia. These findings suggest that MOPA may have therapeutic potential for treating cognitive deficits associated with various neurological conditions.

Beyond its role as a 5-HT₆ receptor antagonist, MOPA has also been investigated for its effects on other neurotransmitter systems. Research has indicated that it may interact with dopamine receptors, particularly D₂ receptors, which are involved in motor control and reward pathways. This dual mechanism of action could make MOPA a valuable tool for addressing complex neurological disorders that involve multiple neurotransmitter systems.

The safety profile of 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine is another important aspect of its development as a therapeutic agent. Preclinical toxicity studies have shown that MOPA is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its potential therapeutic applications, MOPA has also been studied for its use as a research tool. Its selective antagonism of the 5-HT₆ receptor makes it a valuable probe for investigating the role of this receptor in various physiological processes. Researchers can use MOPA to gain insights into the mechanisms underlying cognitive function and to develop new strategies for treating neurological disorders.

The synthesis of 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine involves several steps, including the formation of the pyrazole ring and the introduction of the oxan-4-ylmethyl amine moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The availability of efficient synthesis methods is crucial for advancing the clinical development of MOPA.

In conclusion, 1-methyl-N-[(oxan-4-yl)methyl]-1H-pyrazol-4-amine (CAS No. 1248052-68-7) is a promising compound with significant potential in the treatment of neurological disorders. Its unique pharmacological properties, coupled with its favorable safety profile, make it an attractive candidate for further clinical investigation. As research in this area continues to advance, MOPA may play a pivotal role in improving the lives of patients suffering from cognitive impairments and other neurological conditions.